Cas no 51673-64-4 (Methyl 2-Formylpropanoate)

Methyl 2-Formylpropanoate structure

Product Name:Methyl 2-Formylpropanoate

CAS No:51673-64-4

MF:C₅H₈O₃

MW:116.115221977234

CID:368280

PubChem ID:103507

Update Time:2025-04-19

Methyl 2-Formylpropanoate Chemical and Physical Properties

Names and Identifiers

- Propanoic acid,2-methyl-3-oxo-, methyl ester
- Methyl 2-Formylpropanoate
- methyl 2-methyl-3-oxopropanoate
- METHYL 3-OXOISOBUTYRATE
- 2-Formylpropionic acid, methyl ester
- HWYJZXYVLPKDLM-UHFFFAOYSA-N
- DTXSID10885966
- EN300-6970235
- AC6281
- NS00058143
- W-111024
- Methyl2-Methyl-3-oxopropanoate
- Methyl 2-methyl-3-oxopropionate
- 51673-64-4
- AKOS006273779
- methyl 2-formylpropionate
- EINECS 257-343-6
- SY238219
- methyl alpha-formylpropionate
- MFCD00044011
- Propanoic acid, 2-methyl-3-oxo-, methyl ester
- FT-0713873
- SCHEMBL222114
- alpha-formyl-propionic acid methyl ester
- 2-methyl-3-oxo-propionic acid methyl ester
- alpha-formylpropionic acid methyl ester
- DA-20206
- DTXCID401025318
- MDL： MFCD00044011
- Inchi： 1S/C5H8O3/c1-4(3-6)5(7)8-2/h3-4H,1-2H3
- InChI Key： HWYJZXYVLPKDLM-UHFFFAOYSA-N
- SMILES： O(C)C(C(C=O)C)=O

Computed Properties

Exact Mass: 116.04734
Monoisotopic Mass: 116.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 97.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 140.4±23.0 °C at 760 mmHg
Flash Point: 43.6±22.7 °C
PSA: 43.37
Vapor Pressure: 6.1±0.3 mmHg at 25°C

Methyl 2-Formylpropanoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-Formylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449000073-100mg	Methyl 2-methyl-3-oxopropanoate	51673-64-4	98%	100mg	$350.00	2023-09-01
Alichem	A449000073-1g	Methyl 2-methyl-3-oxopropanoate	51673-64-4	98%	1g	$2800.00	2023-09-01
TRC	M302680-100mg	Methyl 2-Formylpropanoate	51673-64-4		100mg	$ 201.00	2023-09-07
TRC	M302680-1g	Methyl 2-Formylpropanoate	51673-64-4		1g	$ 1608.00	2023-09-07
eNovation Chemicals LLC	D696925-0.25g	Methyl 2-Methyl-3-oxopropanoate	51673-64-4	95%	0.25g	$280	2023-08-31
eNovation Chemicals LLC	D696925-1g	Methyl 2-Methyl-3-oxopropanoate	51673-64-4	95%	1g	$450	2023-08-31
eNovation Chemicals LLC	D696925-5g	Methyl 2-Methyl-3-oxopropanoate	51673-64-4	95%	5g	$1090	2023-08-31
TRC	M302680-1000mg	Methyl 2-Formylpropanoate	51673-64-4		1g	$1608.00	2023-05-18
Aaron	AR00DMB0-100mg	methyl 3-oxoisobutyrate	51673-64-4	95%	100mg	$339.00	2025-02-10
Aaron	AR00DMB0-250mg	methyl 3-oxoisobutyrate	51673-64-4	95%	250mg	$400.00	2025-02-10

Methyl 2-Formylpropanoate Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

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